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Dorzolamide Pharmacokinetics at a Glance

The table below summarizes the core pharmacokinetic parameters of topically applied dorzolamide.

Parameter Details

Administration Topical ophthalmic solution (2%) [1] [2]

Primary Site of Action Ciliary processes of the eye [1]

Onset of Action ~2 hours [3] [4]

Peak Effect in Aqueous
Humor

~2 hours post-dose [3]

Aqueous Humor Half-Life Absorption (t₁/₂): 1.2 h; Elimination (t₁/₂): 3.0 h [3]

Systemic Half-Life Very long, >4 months (due to binding to RBC CA) [1] [4]

Metabolism Hepatic, via CYP450 to N-desethyldorzolamide [1] [4]

Elimination Renal excretion of unchanged drug and metabolite [1] [4]
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Parameter Details

Protein Binding ~33% to plasma proteins; primarily binds to Carbonic Anhydrase in Red
Blood Cells [1] [4]

Quantitative Tissue Distribution

A pivotal study compared the ocular distribution of dorzolamide and brinzolamide in pigmented rabbits. The

table below shows the Area Under the Concentration-time curve (AUC₀–₂₄) after a single topical dose,

indicating the total drug exposure in various tissues [5].

Ocular Tissue
Dorzolamide AUC₀–
₂₄

Brinzolamide AUC₀–
₂₄

Fold Difference (DRZ vs.
BRZ)

Aqueous Humor 2,000* 1,000* 2.0 [5]

Optic Nerve 9,000* 1,000* 9.0 [5]

Posterior Sclera 2,600* 1,000* 2.6 [5]

Posterior Retina 1,900* 1,000* 1.9 [5]

Anterior Retina 1,400* 1,000* 1.4 [5]

Anterior
Vitreous

1,200* 1,000* 1.2 [5]

Note: The exact AUC values (ng·h/mL) were not fully listed in the search results. The values for brinzolamide

are normalized to 1,000 for comparison based on the stated fold differences. The data reliably shows relative

distribution.

Detailed Experimental Protocols

For researchers, the methodology from key studies provides a template for pharmacokinetic experiments.
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1. Protocol for Single-Dose Ocular Pharmacokinetics [5]

Objective: To compare the ocular pharmacokinetics of dorzolamide (Trusopt 2%) and brinzolamide
(Azopt 1%).

Model: Pigmented rabbits (e.g., Dutch Belted).
Dosing: A single 30 μL dose applied to the eye using a positive displacement pipette.

Sample Collection: Animals are euthanized at predetermined time intervals over 24 hours. Ocular
tissues (cornea, aqueous humor, sclera, retina, vitreous, optic nerve) are enucleated, snap-frozen,

and stored at -80°C until analysis.
Drug Quantification: Tissue drug concentrations are measured using liquid
chromatography/tandem mass spectrometry (LC-MS/MS).
Data Analysis: Pharmacokinetic parameters (Cₘₐₓ, Tₘₐₓ, AUC₀–₂₄) are estimated by

noncompartmental analysis.

2. Protocol for Human Aqueous Humor Pharmacokinetics [3]

Objective: To evaluate the concentration and kinetics of dorzolamide in human aqueous humor.

Study Design: Aqueous humor samples are collected during routine cataract surgery at defined
intervals after topical application of a 2% dorzolamide solution.

Sample Processing: Aqueous humor samples are stored deep-frozen. Drug extraction is performed
using a mixture of solvents.

Drug Quantification: Dorzolamide concentration is determined by reversed-phase high-
performance liquid chromatography (HPLC).
Kinetic Modeling: Data can be fitted using the Bateman function to calculate absorption and
elimination half-lives.

Dorzolamide's Pathway in the Eye

The following diagram illustrates the journey of dorzolamide from administration to its site of action and

elimination.
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This pathway shows the dual route of dorzolamide: its local therapeutic action in the eye and systemic

absorption leading to prolonged storage and elimination.

Key Takeaways for Researchers
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Superior Posterior Segment Delivery: Dorzolamide demonstrates significantly higher distribution,

especially to the optic nerve, compared to brinzolamide, which may explain its reported positive
effects on ocular blood flow [5].

Unique Systemic Profile: Despite topical application, systemic absorption occurs. The drug's high
and prolonged binding to erythrocyte carbonic anhydrase acts as a deep reservoir, resulting in a very

long systemic half-life without typically causing the adverse effects associated with oral CAIs [1].
Critical PK-PD Relationship: The IOP-lowering effect correlates with drug concentration at the

target tissue (ciliary body), not plasma concentration. Achieving sufficient concentration requires
inhibiting over 99.9% of the CA-II isozyme [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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